Cas no 163978-51-6 (Benzenepropanoic acid,3,5-difluoro-, ethyl ester)
163978-51-6 structure
Product Name:Benzenepropanoic acid,3,5-difluoro-, ethyl ester
CAS No:163978-51-6
MF:C11H12F2O2
MW:214.208590507507
CID:110396
PubChem ID:15209345
Update Time:2025-04-18
Benzenepropanoic acid,3,5-difluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,3,5-difluoro-, ethyl ester
- 3-(3,5-difluorophenyl) propionic acid ethyl ester
- 3-(3,5-difluorophenyl)-propionic acid ethyl ester
- 3-(3,5-difluoro-phenyl)propionic acid ethyl ester
- AG-E-13850
- AGN-PC-00466W
- CTK4D1703
- ethyl 3-(3,5-difluorophenyl)propionate
- KB-232880
- SureCN7857817
- 3-(3,5-DIFLUORO-PHENYL)-PROPIONIC ACID ETHYL ESTER
- DTXSID70570048
- 3-(3,5-difluorophenyl)Propanoic acid ethyl ester
- SCHEMBL7857817
- 3-(3,5-difluorophenyl)propionic ethyl ester
- AKOS015149662
- RJPFVVQBZAJMKV-UHFFFAOYSA-N
- 163978-51-6
- ETHYL 3-(3,5-DIFLUOROPHENYL)PROPANOATE
-
- Inchi: 1S/C11H12F2O2/c1-2-15-11(14)4-3-8-5-9(12)7-10(13)6-8/h5-7H,2-4H2,1H3
- InChI Key: RJPFVVQBZAJMKV-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)CCC(=O)OCC)F
Computed Properties
- Exact Mass: 214.08056
- Monoisotopic Mass: 214.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.166
- Boiling Point: 238.8°C at 760 mmHg
- Flash Point: 95.5°C
- Refractive Index: 1.472
- PSA: 26.3
Benzenepropanoic acid,3,5-difluoro-, ethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
163978-51-6 (Benzenepropanoic acid,3,5-difluoro-, ethyl ester) Related Products
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